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Compound of Interest

Compound Name: YL5084

Cat. No.: B10856294 Get Quote

Application Notes and Protocols for YL5084
For Researchers, Scientists, and Drug Development
Professionals
This document provides detailed information on the solubility of YL5084, protocols for the

preparation of stock solutions, and an overview of its mechanism of action within the relevant

signaling pathway.

Introduction to YL5084
YL5084 is a novel and potent covalent inhibitor of c-Jun N-terminal kinase (JNK), with

selectivity for JNK2 and JNK3 over JNK1.[1][2] It functions by forming a covalent bond with

Cys116 of JNK2.[3][4] Research has shown that YL5084 can induce apoptosis and exhibits

antiproliferative effects in a JNK2-independent manner in certain cancer cell lines, suggesting

the possibility of additional biological targets.[1][2][3][4]

Physicochemical and Solubility Data
Proper handling and storage of YL5084 are crucial for maintaining its integrity and activity. The

following tables summarize its key physicochemical properties, solubility, and recommended

storage conditions.

Table 1: Physicochemical Properties of YL5084
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Property Value

CAS Number 2440199-73-3

Molecular Formula C₃₅H₃₆N₈O₂

Molecular Weight 600.73 g/mol

Appearance Solid Powder

Table 2: Solubility of YL5084

Solvent Solubility Notes

DMSO 10 mM
Primary recommended solvent

for stock solutions.

Ethanol Data not available

Expected to be low. Small-

scale solubility tests are

recommended.

Water Data not available Expected to be low.

PBS (pH 7.4) Data not available Expected to be low.

Note: While specific quantitative solubility data for solvents other than DMSO is not readily

available, it is advisable to test the solubility of YL5084 in small volumes of alternative solvents

if your experimental design requires it.

Table 3: Storage and Stability of YL5084

Form Storage Temperature Stability

Solid Powder -20°C 3 years

4°C 2 years

In Solvent (DMSO) -80°C 6 months

-20°C 1 month

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b10856294?utm_src=pdf-body
https://www.benchchem.com/product/b10856294?utm_src=pdf-body
https://www.benchchem.com/product/b10856294?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10856294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Preparation of a 10 mM YL5084 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of YL5084 in DMSO.

Materials:

YL5084 solid powder (MW: 600.73 g/mol )

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Aseptic Technique: Perform all steps in a clean and sterile environment, such as a laminar

flow hood, to prevent contamination.

Weighing YL5084:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out the desired amount of YL5084 powder. For example, to prepare 1 mL

of a 10 mM stock solution, weigh out 0.60073 mg of YL5084 (or a larger, more accurately

weighable amount for a larger volume, e.g., 6.01 mg for 10 mL).

Dissolving in DMSO:

Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube containing

the weighed YL5084. For a 10 mM solution with 0.60073 mg of YL5084, add 100 µL of

DMSO. For 6.01 mg, add 1 mL of DMSO.
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Solubilization:

Cap the tube securely.

Vortex the solution until the YL5084 is completely dissolved. Gentle warming in a 37°C

water bath can be used to aid dissolution if necessary. Ensure the solution is clear and

free of any visible particulates.

Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).
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Preparation

Solubilization

Storage

Weigh YL5084 Powder

Add Anhydrous DMSO

Calculate Volume

Vortex to Dissolve

Gentle Warming (Optional) Aliquot into Single-Use Tubes

Ensure Complete Dissolution

Store at -20°C or -80°C
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Workflow for YL5084 Stock Solution Preparation.

Mechanism of Action and Signaling Pathway
YL5084 is an inhibitor of JNK, a key component of the Mitogen-Activated Protein Kinase

(MAPK) signaling pathway. This pathway is crucial in regulating a wide range of cellular

processes, including inflammation, apoptosis, cell differentiation, and proliferation. The JNK

signaling cascade is typically activated by stress stimuli such as inflammatory cytokines, UV

radiation, and heat shock. Upon activation, a series of phosphorylation events leads to the
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activation of transcription factors, most notably c-Jun, which in turn regulates the expression of

genes involved in various cellular responses. By inhibiting JNK, YL5084 can modulate these

downstream cellular events.

It is important to note that while YL5084 shows selectivity for JNK2/3, it may have off-target

effects.[1][2] The observation of JNK2-independent antiproliferative effects suggests that

YL5084 might interact with other cellular targets, a factor to consider in the interpretation of

experimental results.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b10856294?utm_src=pdf-body
https://www.benchchem.com/product/b10856294?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/12115811/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5861307/
https://www.benchchem.com/product/b10856294?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10856294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular Stimuli

MAPK Cascade

Downstream Effects

Stress Stimuli
(e.g., Cytokines, UV)

MAPKKK
(e.g., MEKK1, ASK1)

MAPKK
(MKK4/7)

Phosphorylates

JNK
(JNK1/2/3)

Phosphorylates

c-Jun

Phosphorylates

Cellular Responses
(Apoptosis, Inflammation, etc.)

Regulates Gene Expression

YL5084

Inhibits

Click to download full resolution via product page

YL5084 Inhibition of the JNK Signaling Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10856294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

